Cas no 361478-47-9 (ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate)

• Product Name: ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate
• CAS No: 361478-47-9
• MF: C₂₂H₁₆N₂O₅S
• MW: 420.437844276428
• CID: 5843803
• PubChem ID: 4093203
• Update Time: 2023-11-21

ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-oxo-4H-chromene-2-carboxamido)-4-phenylthiazole-5-carboxylate
• 5-Thiazolecarboxylic acid, 2-[[(4-oxo-4H-1-benzopyran-2-yl)carbonyl]amino]-4-phenyl-, ethyl ester
• AB00137802-02
• AKOS024578037
• ethyl 2-(4-oxo-4H-chromene-2-amido)-4-phenyl-1,3-thiazole-5-carboxylate
• SR-01000443278
• Oprea1_393134
• F0463-0024
• 361478-47-9
• Ethyl 2-[(4-oxochromene-2-carbonyl)amino]-4-phenyl-1,3-thiazole-5-carboxylate
• SR-01000443278-1
• EU-0072671

• Inchi： 1S/C22H16N2O5S/c1-2-28-21(27)19-18(13-8-4-3-5-9-13)23-22(30-19)24-20(26)17-12-15(25)14-10-6-7-11-16(14)29-17/h3-12H,2H2,1H3,(H,23,24,26)
• InChI Key： RWPBLCOAPYKRGF-UHFFFAOYSA-N
• SMILES： S1C(C(OCC)=O)=C(C2=CC=CC=C2)N=C1NC(C1OC2=CC=CC=C2C(=O)C=1)=O

Computed Properties

• Exact Mass: 420.07799279g/mol
• Monoisotopic Mass: 420.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• pka: 3.03±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones